Cas no 59557-04-9 (2-Hepten-2-ol (9CI))

• Product Name: 2-Hepten-2-ol (9CI)
• CAS No: 59557-04-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 950324
• PubChem ID: 53424590
• Update Time: 2025-04-19

2-Hepten-2-ol (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-2-ol (9CI)
• hept-2-en-2-ol
• DB-261072
• Methylhexenol
• 59557-04-9
• 2-HEPTEN-2-OL

• Inchi： 1S/C7H14O/c1-3-4-5-6-7(2)8/h6,8H,3-5H2,1-2H3
• InChI Key： BMPQHCWCMWIDHD-UHFFFAOYSA-N
• SMILES： OC(C)=CCCCC

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų